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Compound of Interest

Compound Name: (R)-2-(Piperidin-2-yl)ethanol

Cat. No.: B029380

This technical guide provides comprehensive safety data, handling procedures, and an
overview of the synthetic applications of (R)-2-(Piperidin-2-yl)ethanol for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

(R)-2-(Piperidin-2-yl)ethanol is a chiral building block used in the synthesis of various
pharmaceutical compounds.[1][2] Its physical and chemical properties are summarized below.
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Property Value Reference
Molecular Formula C7H15NO [3]
Molecular Weight 129.20 g/mol [3]
CAS Number 68419-38-5 [3]
Not explicitly stated for the (R)-
isomer, but the racemate is a
Appearance pale yellow to light brown clear
liquid above 38°C or an off-
white solid below 30°C.
- ) 234 °C/453.2 °F @ 760
Boiling Point
mmHg (for the racemate)
_ _ 38-43°C/100.4 -109.4 °F
Melting Point
(for the racemate)
Solubility Soluble in water.

Safety and Hazard Information

(R)-2-(Piperidin-2-yl)ethanol is considered a hazardous substance. The following tables

summarize the GHS hazard classifications and precautionary statements.

~HS H | Classificati

Hazard Class

Category

Acute Toxicity, Oral

Category 4

Skin Corrosion/Irritation

Category 1B

Serious Eye Damage/Eye lIrritation Category 1

GHS Label Elements
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Pictogram Danger

) H302: Harmful if swallowed. H314: Causes
Signal Word _
severe skin burns and eye damage.

P260: Do not breathe
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P280:
Wear protective gloves/protective clothing/eye
protection/face protection. P301+P330+P331: IF
SWALLOWED: Rinse mouth. Do NOT induce
vomiting. P303+P361+P353: IF ON SKIN (or
hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.
P304+P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing.
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Hazard Statements

Remove contact lenses, if present and easy to
do. Continue rinsing. P310: Immediately call a
POISON CENTER or doctor/physician. P405:
Store locked up. P501: Dispose of
contents/container in accordance with

local/regional/national/international regulations.

Precautionary Statements

Handling and Storage

Proper handling and storage of (R)-2-(Piperidin-2-yl)ethanol are crucial to ensure safety in a
research environment.

Personal Protective Equipment (PPE)

A logical workflow for selecting and using appropriate PPE is essential.
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Caption: PPE selection and handling workflow for (R)-2-(Piperidin-2-yl)ethanol.

Storage

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents and acids. Keep the container tightly closed when not in use.

Experimental Protocols

(R)-2-(Piperidin-2-yl)ethanol is a valuable chiral intermediate in organic synthesis. The
following protocols are based on literature procedures for the synthesis of related compounds,
illustrating its utility.

Synthesis of 2-(2-Chloroethyl)piperidine Hydrochloride
from 2-(2-Hydroxyethyl)piperidine
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This protocol describes the conversion of the hydroxyl group to a chloride, a common
transformation for further synthetic elaboration.

Materials:

2-(2-hydroxyethyl)piperidine

Ethereal hydrogen chloride

Chloroform

Thionyl chloride

Ethanol

Ether

Procedure:

Treat 2-(2-hydroxyethyl)piperidine (0.2 mole) with ethereal hydrogen chloride and briefly dry
the resulting salt.

 Dissolve the solid salt in 125 mL of warm chloroform.

e Add thionyl chloride (0.46 mole) in portions to the solution.
e Reflux the mixture for 2.5 hours.

o Cool the reaction mixture to room temperature.

» Evaporate the solvent in vacuo to obtain a brown solid.

o Recrystallize the solid from an ethanol-ether mixture to yield 2-(2-chloroethyl)piperidine
hydrochloride.

General Procedure for Acetylation of (Piperidin-2-
yl)methanol (Precursor to the target molecule's acetate

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

derivative)

This procedure outlines the acetylation of the hydroxyl group, a common protecting group
strategy or a step towards creating derivatives.

Materials:
 (Piperidin-2-yl)ymethanol

e Pyridine

o Acetic anhydride

e Methanol

» Dichloromethane

e 1 MHCI

o Saturated aqueous NaHCOs
e Brine

e Anhydrous Naz2SOa

Procedure:

Dissolve (piperidin-2-yl)methanol (1.0 eq) in pyridine under an inert atmosphere.

e Cool the solution to 0°C in an ice bath.

o Slowly add acetic anhydride (1.1 eq) to the cooled solution.

» Allow the reaction mixture to warm to room temperature and stir until the starting material is
consumed (monitor by TLC).

¢ Quench the reaction by the slow addition of methanol.

e Remove the solvents under reduced pressure.
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e Dissolve the residue in dichloromethane and wash sequentially with 1 M HCI, saturated
agueous NaHCOs, and brine.

» Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

» Purify the crude product by silica gel column chromatography to obtain the acetylated
product.

Applications in Drug Discovery and Development

(R)-2-(Piperidin-2-yl)ethanol serves as a key chiral building block in the synthesis of various
biologically active molecules. Its utility has been demonstrated in the preparation of a novel
class of pyrazolopyrimidines, which act as inhibitors of protein and checkpoint kinases.[1] This
suggests its importance in the development of therapeutics for diseases such as cancer and for
the treatment and prophylaxis of HCV infection.[1]

The piperidine scaffold is a prevalent structural motif in a wide range of pharmaceuticals,
valued for its favorable physicochemical properties and its ability to interact with diverse
biological targets.

Logical Workflow for Synthetic Application

The following diagram illustrates the logical flow of utilizing (R)-2-(Piperidin-2-yl)ethanol in the
synthesis of kinase inhibitors.
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Caption: Synthetic workflow from a precursor to (R)-2-(Piperidin-2-yl)ethanol and its
application in synthesizing kinase inhibitors.
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Conclusion

(R)-2-(Piperidin-2-yl)ethanol is a versatile chiral intermediate with significant applications in
the synthesis of complex pharmaceutical agents, particularly kinase inhibitors. Adherence to
strict safety protocols and handling procedures is paramount due to its hazardous nature. The
synthetic utility of this compound, stemming from its chiral piperidine core and reactive hydroxyl
group, makes it a valuable tool for medicinal chemists and drug development professionals.
Further exploration of its use in the synthesis of novel therapeutic agents is a promising area of
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/product/b029380?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/Manufacturers-india/r-piperidine-2-ethanol.htm
https://www.chemicalbook.com/Manufacturers-india/r-piperidine-2-ethanol.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4730264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4730264/
https://pubchem.ncbi.nlm.nih.gov/compound/1715108
https://pubchem.ncbi.nlm.nih.gov/compound/1715108
https://www.benchchem.com/product/b029380#r-2-piperidin-2-yl-ethanol-safety-data-sheet-and-handling
https://www.benchchem.com/product/b029380#r-2-piperidin-2-yl-ethanol-safety-data-sheet-and-handling
https://www.benchchem.com/product/b029380#r-2-piperidin-2-yl-ethanol-safety-data-sheet-and-handling
https://www.benchchem.com/product/b029380#r-2-piperidin-2-yl-ethanol-safety-data-sheet-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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